![molecular formula C19H22N4O3 B4134279 N-methyl-2-nitro-5-[4-(phenylacetyl)-1-piperazinyl]aniline](/img/structure/B4134279.png)
N-methyl-2-nitro-5-[4-(phenylacetyl)-1-piperazinyl]aniline
Overview
Description
N-methyl-2-nitro-5-[4-(phenylacetyl)-1-piperazinyl]aniline, commonly known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNPA is a member of the piperazine family of compounds and is a potent inhibitor of the dopamine transporter.
Scientific Research Applications
MNPA has shown promising applications in scientific research, particularly in the field of neuroscience. MNPA is a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This property makes MNPA a potential therapeutic agent for the treatment of certain neurological disorders, such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
Mechanism of Action
MNPA acts by binding to the dopamine transporter and blocking the reuptake of dopamine. This leads to an increase in dopamine levels in the brain, which can have therapeutic effects in certain neurological disorders. MNPA has also been shown to have affinity for other neurotransmitter transporters, such as the serotonin transporter, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of MNPA are complex and not fully understood. MNPA has been shown to increase dopamine levels in the brain, which can have effects on mood, motivation, and attention. MNPA has also been shown to have effects on other neurotransmitter systems, such as the serotonin system, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
MNPA has several advantages for lab experiments. It is a potent inhibitor of the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. MNPA is also relatively selective for the dopamine transporter, which reduces the risk of off-target effects. However, MNPA has several limitations for lab experiments. It is a complex compound that requires skill and expertise in organic chemistry to synthesize. MNPA is also a potent inhibitor of the dopamine transporter, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on MNPA. One area of interest is the development of MNPA derivatives that have improved pharmacological properties, such as increased selectivity for the dopamine transporter. Another area of interest is the investigation of the therapeutic potential of MNPA in neurological disorders, such as Parkinson's disease and ADHD. Finally, the role of MNPA in other neurotransmitter systems, such as the serotonin system, warrants further investigation.
Conclusion
In conclusion, MNPA is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNPA is a potent inhibitor of the dopamine transporter and has shown promising applications in the treatment of certain neurological disorders. The synthesis of MNPA is a complex process that requires skill and expertise in organic chemistry. MNPA has several advantages for lab experiments, but also has limitations. There are several future directions for research on MNPA, including the development of MNPA derivatives and investigation of its therapeutic potential in neurological disorders.
Properties
IUPAC Name |
1-[4-[3-(methylamino)-4-nitrophenyl]piperazin-1-yl]-2-phenylethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O3/c1-20-17-14-16(7-8-18(17)23(25)26)21-9-11-22(12-10-21)19(24)13-15-5-3-2-4-6-15/h2-8,14,20H,9-13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXJQDQGHDFGLAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)N2CCN(CC2)C(=O)CC3=CC=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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